Cas no 7663-91-4 (2-methyl-2-(4-methylbenzenesulfonamido)propanoic acid)

• Product Name: 2-methyl-2-(4-methylbenzenesulfonamido)propanoic acid
• CAS No: 7663-91-4
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• MDL: MFCD01416619
• CID: 883050
• PubChem ID: 274909
• Update Time: 2025-04-19

2-methyl-2-(4-methylbenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[(4-methylphenyl)sulfonyl]alanine
• 1-bromo-1-trimethylsilylethene; 1-bromo-1-(trimethylsilyl)ethene; ACMC-1BUTO; 1-Bromo-1-trimethylsilylethylene; N-p-toluenesulfonyl-o-aminoisobutyric acid; (1-Bromovinyl)trimethylsilane; AC1L35VX; 333557_ALDRICH; AC1Q23P4; 1-bromo-1-(trimethylsilyl)ethylene; (1-bromovinyl)(trimethyl)silane;
• 2-methyl-2-(4-methylbenzenesulfonamido)propanoic acid
• SR-01000231326
• AKOS010513344
• 2-methyl-2-[(4-methylphenyl)sulfonylamino]propanoic acid
• SMSF0019052
• CB05378
• CBMicro_003320
• DTXSID40997960
• 2-methyl-2-(4-methylbenzenesulfonamido)propanoicacid
• NSC121265
• CS-0278143
• SR-01000231326-1
• EN300-302395
• 2-Methyl-2-((4-methylphenyl)sulfonamido)propanoic acid
• 7663-91-4
• NSC-121265
• Oprea1_525029
• BIM-0003484.P001
• SCHEMBL3392200
• 2-Methyl-N-(4-methylbenzene-1-sulfonyl)alanine

• MDL： MFCD01416619
• Inchi： 1S/C11H15NO4S/c1-8-4-6-9(7-5-8)17(15,16)12-11(2,3)10(13)14/h4-7,12H,1-3H3,(H,13,14)
• InChI Key： HHOZGRMPBPWWPL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C(=O)O)(C)C)(=O)=O

Computed Properties

• Exact Mass: 257.07225
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds